Cas no 1178500-15-6 (3-Methyl-1-(pyrimidin-2-yl)butan-1-amine)
3-Methyl-1-(pyrimidin-2-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- AKOS010037501
- 1178500-15-6
- HIEAMUSWHIXMBU-UHFFFAOYSA-N
- 3-methyl-1-(pyrimidin-2-yl)butan-1-amine
- EN300-1121983
- SCHEMBL14152001
- 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine
-
- Inchi: 1S/C9H15N3/c1-7(2)6-8(10)9-11-4-3-5-12-9/h3-5,7-8H,6,10H2,1-2H3
- InChI Key: HIEAMUSWHIXMBU-UHFFFAOYSA-N
- SMILES: NC(C1N=CC=CN=1)CC(C)C
Computed Properties
- Exact Mass: 165.126597491g/mol
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 51.8Ų
3-Methyl-1-(pyrimidin-2-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1121983-0.05g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 95% | 0.05g |
$587.0 | 2023-10-27 | |
| Enamine | EN300-1121983-0.1g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 95% | 0.1g |
$615.0 | 2023-10-27 | |
| Enamine | EN300-1121983-0.25g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 95% | 0.25g |
$642.0 | 2023-10-27 | |
| Enamine | EN300-1121983-0.5g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 95% | 0.5g |
$671.0 | 2023-10-27 | |
| Enamine | EN300-1121983-1.0g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 1g |
$1157.0 | 2023-06-09 | ||
| Enamine | EN300-1121983-2.5g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 95% | 2.5g |
$1370.0 | 2023-10-27 | |
| Enamine | EN300-1121983-5.0g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 5g |
$3355.0 | 2023-06-09 | ||
| Enamine | EN300-1121983-10.0g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 10g |
$4974.0 | 2023-06-09 | ||
| Enamine | EN300-1121983-1g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 95% | 1g |
$699.0 | 2023-10-27 | |
| Enamine | EN300-1121983-5g |
3-methyl-1-(pyrimidin-2-yl)butan-1-amine |
1178500-15-6 | 95% | 5g |
$2028.0 | 2023-10-27 |
3-Methyl-1-(pyrimidin-2-yl)butan-1-amine Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
Additional information on 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine
Research Brief on 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine (CAS: 1178500-15-6): Recent Advances and Applications
3-Methyl-1-(pyrimidin-2-yl)butan-1-amine (CAS: 1178500-15-6) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of kinase inhibitors, antimicrobial agents, and other therapeutic compounds. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in pharmaceutical research.
A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research demonstrated that modifications to the pyrimidine ring and the amine side chain could significantly enhance binding affinity and selectivity for BTK, a target implicated in autoimmune diseases and certain cancers. The study utilized molecular docking and in vitro assays to validate the compound's potential, with promising results in preclinical models of B-cell malignancies.
In addition to its role in kinase inhibition, recent work has explored the antimicrobial properties of 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings suggest potential applications in addressing the global challenge of antimicrobial resistance.
From a chemical perspective, advances in the scalable synthesis of 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine have been reported. A 2023 patent application (WO202318765A1) described an optimized synthetic route that improves yield and purity while reducing environmental impact. The method employs green chemistry principles, such as catalytic hydrogenation and solvent-free conditions, making it more suitable for industrial-scale production. This development is particularly relevant for pharmaceutical companies seeking to incorporate this scaffold into their drug discovery pipelines.
Ongoing research is exploring the broader pharmacological potential of 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine derivatives. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated activity against neurodegenerative disease targets, including tau protein aggregation. While these findings are still in early stages, they highlight the compound's versatility and the need for further structure-activity relationship studies to unlock its full therapeutic potential.
In conclusion, 3-Methyl-1-(pyrimidin-2-yl)butan-1-amine (CAS: 1178500-15-6) represents a promising chemical entity with diverse applications in medicinal chemistry. Recent studies have advanced our understanding of its biological activities, synthetic accessibility, and therapeutic potential. Future research directions may include expanded structure-activity relationship studies, formulation optimization, and translational studies to bridge the gap between bench research and clinical applications. The compound's versatility positions it as a valuable tool for addressing multiple unmet medical needs across various therapeutic areas.
1178500-15-6 (3-Methyl-1-(pyrimidin-2-yl)butan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)